9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine

• IUPAC Name: 9-cyclopropyl-N-(2-methoxyphenyl)purin-6-amine
• InChI: InChI=1S/C15H15N5O/c1-21-12-5-3-2-4-11(12)19-14-13-15(17-8-16-14)20(9-18-13)10-6-7-10/h2-5,8-10H,6-7H2,1H3,(H,16,17,19)
• InChI Key: NOURVQHGSGKTCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=C3C(=NC=N2)N(C=N3)C4CC4
• Molecular Formula: C15H15N5O
• Molecular Weight: 281.31 g/mol

Description

9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine, also known as 9-CP-2MP, is a compound that has been studied extensively in the scientific community. It has been found to have a variety of applications in research and laboratory experiments, specifically due to its unique chemical structure and properties.

Scientific Research Applications

9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine has been studied extensively in the scientific community due to its unique chemical structure and properties. It has been found to have potential applications in a variety of research fields, including biochemistry, molecular biology, and pharmacology. It has been used as a tool to study the structure and function of proteins, enzymes, and other biological molecules. It has also been used to study the mechanism of action of drugs and to investigate the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of 9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the synthesis of nucleic acids and proteins. It is thought to bind to the active site of the enzyme, preventing the enzyme from catalyzing the reaction. This inhibition of enzyme activity can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine have been studied extensively in laboratory experiments. It has been found to inhibit the activity of enzymes involved in the synthesis of nucleic acids and proteins. This inhibition of enzyme activity can lead to a variety of biochemical and physiological effects, including decreased DNA and protein synthesis, altered gene expression, and changes in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

The use of 9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine in laboratory experiments has a number of advantages. It is relatively easy to synthesize and is relatively stable in aqueous solutions. It is also relatively non-toxic and has been found to be safe for use in laboratory experiments. However, there are also some limitations to its use in laboratory experiments. It is not very soluble in water and is not very stable in organic solvents, making it difficult to use in some types of experiments.

Future Directions

The potential future directions for the use of 9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine in scientific research are numerous. It could be used to study the mechanism of action of drugs and to investigate the biochemical and physiological effects of drugs. It could also be used to study the structure and function of proteins, enzymes, and other biological molecules. Additionally, it could be used to develop new drugs or to improve existing drugs. Finally, it could be used to study the role of enzymes in diseases and to develop new treatments for diseases.

Synthesis Methods

The synthesis of 9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine is a multi-step process that begins with the preparation of 9-cyclopropyl-N-(2-methoxyphenyl)-6-amino purine (9-CP-2AP). 9-CP-2AP is synthesized by reacting 9-cyclopropyl-2-methoxyphenylhydrazine with 6-amino purine in a two-step process. The first step involves the reaction of 9-cyclopropyl-2-methoxyphenylhydrazine with 6-amino purine to produce 9-cyclopropyl-2-methoxyphenylhydrazine-6-amino purine. The second step involves the reaction of 9-cyclopropyl-2-methoxyphenylhydrazine-6-amino purine with sodium nitrite to produce 9-CP-2AP.
The second step in the synthesis of 9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine involves the reaction of 9-CP-2AP with propargyl bromide to produce 9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine. This reaction is performed in the presence of a base such as potassium carbonate and the reaction is catalyzed by a strong Lewis acid such as boron trifluoride. The reaction of 9-CP-2AP with propargyl bromide produces 9-cyclopropyl-N-(2-methoxyphenyl)-9H-purin-6-amine as the major product and 9-CP-2AP as a minor product.